4-(2-Cyclohexylethyl)piperidine
Description
4-(2-Cyclohexylethyl)piperidine is a piperidine derivative characterized by a cyclohexylethyl substituent at the 4-position of the piperidine ring. Its molecular formula is C₁₃H₂₅N, with a molecular weight of 195.34 g/mol . The cyclohexylethyl group enhances lipophilicity, which may influence its pharmacokinetic properties compared to simpler piperidine derivatives.
Properties
Molecular Formula |
C13H25N |
|---|---|
Molecular Weight |
195.34 g/mol |
IUPAC Name |
4-(2-cyclohexylethyl)piperidine |
InChI |
InChI=1S/C13H25N/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13/h12-14H,1-11H2 |
InChI Key |
OKKFUFHNPJPJCK-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)CCC2CCNCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analysis
- Substituent Effects: Lipophilicity: The cyclohexylethyl group in 4-(2-Cyclohexylethyl)piperidine contributes to higher lipophilicity compared to polar derivatives like 4-hydroxy piperidine (LogP: ~1.5–2.0) or aromatic analogs like 4-(4-chlorophenyl) derivatives . This property may enhance membrane permeability in drug design.
- Agrochemicals: The trifluoromethyl derivative’s stability makes it suitable for agrochemical use , whereas the cyclohexylethyl variant’s lipophilicity may favor pesticide formulations.
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